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Compound of Interest

Compound Name: 2,6-Dihydroxyaminopurine

Cat. No.: B15378397 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents is a critical component of laboratory safety and environmental responsibility.

This guide provides essential, immediate safety and logistical information for the proper

disposal of 2,6-Dihydroxyaminopurine, a purine analog. While specific disposal instructions

for this compound are not readily available, the following procedures are based on established

guidelines for the disposal of hazardous chemical waste and purine analogs.

Chemical and Physical Properties
A summary of the known properties of 2,6-Dihydroxyaminopurine is provided below. This

information is crucial for a preliminary hazard assessment.

Property Value Source

Molecular Formula C₅H₆N₆O₂ PubChem[1]

Molecular Weight 182.14 g/mol PubChem[1]

CAS Number 16033-27-5 PubChem[1]

Disposal Protocol: A Step-by-Step Approach
The following protocol outlines the recommended steps for the safe disposal of 2,6-
Dihydroxyaminopurine. This procedure is designed to comply with general hazardous waste

management regulations.
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1. Waste Identification and Classification:

Treat 2,6-Dihydroxyaminopurine as a hazardous chemical waste. Due to the lack of

specific toxicological data, a precautionary approach is necessary.

Do not dispose of 2,6-Dihydroxyaminopurine down the drain or in regular trash.[2][3]

2. Personal Protective Equipment (PPE):

Before handling the waste, ensure appropriate PPE is worn, including:

Safety goggles or glasses.[2][4]

Chemical-resistant gloves.[2][4]

A laboratory coat.[2]

3. Waste Collection and Storage:

Container: Use a designated, leak-proof, and chemically compatible container for collecting

the waste.[5][6] The original container, if in good condition, is a suitable option.[6] Food-

grade containers should never be used.[6]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name: "2,6-Dihydroxyaminopurine".[5] The label should also indicate

the associated hazards (e.g., "Toxic," "Handle with Care").[5]

Segregation: Store the waste container in a designated Satellite Accumulation Area (SAA).[5]

[6] Ensure it is segregated from incompatible materials, such as strong oxidizing agents.[2]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[5][6]

4. Disposal Procedure:

Contact Environmental Health and Safety (EHS): Your institution's EHS department is

responsible for the collection and disposal of hazardous waste.[6][7] Contact them to

schedule a pickup.
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Do Not Attempt Neutralization: Without specific chemical data, do not attempt to neutralize or

treat the waste yourself.

Empty Containers: Empty containers that held 2,6-Dihydroxyaminopurine should be triple-

rinsed with a suitable solvent (e.g., water, if soluble). The rinsate must be collected and

disposed of as hazardous waste.[3] After triple-rinsing, the container can be disposed of in

the appropriate solid waste stream.[3]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2,6-Dihydroxyaminopurine.
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Disposal Workflow for 2,6-Dihydroxyaminopurine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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